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Compound of Interest

Compound Name: (4-Methyl-furazan-3-yl)-acetic acid

Cat. No.: B101769

CAS Number: 15323-69-0

This technical guide provides a comprehensive overview of (4-Methyl-furazan-3-yl)-acetic
acid, a heterocyclic compound of interest to researchers and professionals in drug
development. Due to the limited publicly available data specifically for this compound, this
guide also incorporates contextual information from related furazan derivatives to offer a
broader understanding of its potential chemical and biological landscape.

Physicochemical Properties

While extensive experimental data for (4-Methyl-furazan-3-yl)-acetic acid is not widely
published, some basic physicochemical properties have been identified.

Property Value

CAS Number 15323-69-0

Molecular Formula CsHeN20s3

Molecular Weight 142.11 g/mol

Melting Point 83-84 °C

Boiling Point 295.4 + 32.0 °C (Predicted)
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Synthesis and Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of (4-Methyl-furazan-3-yl)-
acetic acid is not readily available in peer-reviewed literature. However, the synthesis of
structurally similar furazan-containing carboxylic acids often involves multi-step reaction
sequences.

For context, the synthesis of other furazan derivatives, such as 4-aminofurazan-3-acetic acid,
has been achieved through a one-pot procedure starting from pyrrole, involving nitrosation and
subsequent treatment with hydroxylamine under basic conditions[1]. Another common strategy
for creating substituted furazans involves the cyclization of a,(3-dione dioximes. The synthesis
of various 4-R-furazan-3-carboxylic acid amidrazones has been accomplished by the reductive
opening of a 1,2,4-oxadiazole ring with hydrazine[2]. These general methodologies suggest
that a potential synthetic route to (4-Methyl-furazan-3-yl)-acetic acid could involve the
formation of a suitably substituted furazan ring followed by the introduction or modification of an
acetic acid moiety at the 3-position.

A generalized workflow for the synthesis of a furazan derivative is depicted below. Please note,
this is a representative workflow and not a specific protocol for (4-Methyl-furazan-3-yl)-acetic
acid.
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A generalized synthetic workflow for a furazan derivative.
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Biological Activity and Signaling Pathways

There is a notable absence of published biological activity data or studies on the signaling
pathways specifically involving (4-Methyl-furazan-3-yl)-acetic acid. However, the broader
class of furazan derivatives has been investigated for a range of biological activities,
suggesting potential areas of interest for this compound.

Derivatives of furazan have been explored for their antimicrobial and antifungal properties[3].
Furthermore, N-acylated 3-aminofurazanes have demonstrated significant antiplasmodial
activity against different strains of Plasmodium falciparum, the parasite responsible for
malaria[4][5]. Some furazan-based compounds have also been investigated as energetic
materials[6].

Given the lack of specific data for (4-Methyl-furazan-3-yl)-acetic acid, a diagram of a known
signaling pathway cannot be provided. However, to fulfill the visualization requirement, a
hypothetical logical relationship diagram is presented below to illustrate how a novel compound
like this might be screened for biological activity.
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A logical workflow for preclinical drug discovery.

Conclusion

(4-Methyl-furazan-3-yl)-acetic acid (CAS 15323-69-0) is a chemical entity for which detailed
public domain information regarding its synthesis, experimental data, and biological activity is
scarce. The information available on related furazan compounds suggests that this molecule
could be a candidate for investigation in various therapeutic areas, particularly as an
antimicrobial or antiplasmodial agent. Further research is required to elucidate its specific
properties and potential applications. This guide serves as a foundational document for
researchers and drug development professionals, highlighting the current knowledge gaps and
potential avenues for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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